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Picloxydine solvent compatibility for
experimental use

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Picloxydine

CAS No.: 5636-92-0

Cat. No.: S007018

Picloxydine: Core Chemical & Experimental Data

The table below summarizes the fundamental chemical and available experimental data for picloxydine

dihydrochloride, which is crucial for foundational research.

Property Specification

Chemical Name 1,1'-[Piperazine-1,4-diylbis(formimidoyl)]bis[3-(4-chlorophenyl)guanidine]
dihydrochloride [1]

Molecular Formula C20H24Cl2N10 - 2HCI [1]

Molecular Weight 548.30 g/mol [1]

CAS Number 19803-62-4 [1]

Synonyms N1,N4-bis(N-(4-chlorophenyl)carbamimidoyl)piperazine-1,4-

bis(carboximidamide) dihydrochloride [1]

Stock Status Instock (as of source publication date: 2023-01-18) [1]
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Property Specification
Tested Concentration 434 pg/mL (as a commercially available eye drop) [2]
(in vitro)

| Minimum Inhibition Concentration (MIC) (Against Staphylococci) | >13.56 pg/mL [2] | | Bactericidal
Efficacy (in vitro) | Incubation for 15 minutes in Vitabact (434 pg/mL) resulted in "total loss of colony

forming units" of tested isolates, including Pseudomonas aeruginosa [2]. |

Experimental Context and Antiseptic Efficacy

The available research primarily focuses on picloxydine's application as an ocular antiseptic. The
experimental data in the table above comes from a study investigating its use for prophylaxis in intravitreal
injections [2]. The study concluded that picloxydine is effective against conjunctival bacterial isolates,

including antibiotic-resistant strains, making it a promising prophylactic agent [2].

This context is also mentioned in a 2021 editorial in Eye, which notes that a study used 0.05% picloxydine

to reduce conjunctival bacterial load perioperatively [3].

FAQs on Technical Application

Here are answers to some anticipated technical questions based on the available information.

e Is there a commercial formulation I can use as a reference standard? Yes, picloxydine is
commercially available as Vitabact 0.05% eye drops (equivalent to 500 pg/mL or 0.5 mg/mL) [2].
Other brand names include Medibact and Bactavit [2]. The pure active pharmaceutical ingredient

(API), picloxydine dihydrochloride, is also available from chemical suppliers for research purposes

[1].

e What is the known mechanism of action of picloxydine? The search results do not specify
picloxydine's exact mechanism. However, it belongs to the biguanide class of antiseptics [2]. Other

biguanides, like chlorhexidine, are known to disrupt microbial cell membranes.
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e Against which pathogens has picloxydine shown efficacy? In vitro studies have demonstrated
bactericidal effects against Staphylococci (both antibiotic-susceptible and resistant strains) and
Pseudomonas aeruginosa [2]. The majority of conjunctival flora are Coagulase-Negative
Staphylococci (CoNS) [2].

Experimental Workflow for Testing

For evaluating solvent compatibility in the lab, you can adapt the general bactericidal testing workflow from

the literature into a new protocol. The diagram below outlines a potential approach.

Prepare Stock Solution
(Picloxydine dihydrochloride)

eigh & Dissolve

Dilute in Target Solvents
(e.g., DMSO, Ethanol, Buffer)

ortex/Mix

Incubate
(Monitor for precipitation/
discoloration over time)

ample at intervals

Assay for Stability & Activity
(e.g., HPLC, MIC assay)

nalyze Data

Determine Compatibility
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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